Cas no 922028-15-7 (N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(4-fluorophenoxy)acetamide)

• Product Name: N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(4-fluorophenoxy)acetamide
• CAS No: 922028-15-7
• MF: C₂₂H₁₉ClFN₅O₃
• MW: 455.869366884232
• CID: 6031748
• PubChem ID: 41232462
• Update Time: 2023-11-28

N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(4-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(4-fluorophenoxy)acetamide
• Acetamide, N-[2-[5-[(4-chlorophenyl)methyl]-4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-(4-fluorophenoxy)-
• AKOS024639455
• F2323-0240
• N-[2-[5-[(4-chlorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-(4-fluorophenoxy)acetamide
• N-(2-(5-(4-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(4-fluorophenoxy)acetamide
• 922028-15-7
• N-(2-{5-[(4-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-(4-fluorophenoxy)acetamide

• Inchi： 1S/C22H19ClFN5O3/c23-16-3-1-15(2-4-16)12-28-14-26-21-19(22(28)31)11-27-29(21)10-9-25-20(30)13-32-18-7-5-17(24)6-8-18/h1-8,11,14H,9-10,12-13H2,(H,25,30)
• InChI Key： JTGGIEOTIBUHRO-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=N1)C(=O)N(CC1=CC=C(Cl)C=C1)C=N2)(=O)COC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 455.1160453g/mol
• Monoisotopic Mass: 455.1160453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 15.72±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines